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Compound of Interest

Compound Name: MPdC

Cat. No.: B1662566

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This document provides essential safety
and logistical information for the proper disposal of MPdC (L-anti-endo-3,4-
Methanopyrrolidinedicarboxylic acid), a potent glutamate transporter inhibitor.

While a specific Safety Data Sheet (SDS) for MPdC is not readily available, this guide is based
on the disposal procedures for a structurally similar and commercially available compound, (S)-
(-)-2-Pyrrolidone-5-carboxylic acid (L-Pyroglutamic acid), a heterocyclic carboxylic acid.[1][2] It
is crucial to handle MPdC with the assumption that it may present similar hazards.

I. Chemical and Physical Properties

A summary of the known quantitative data for MPdC is presented below. This information is
critical for safe handling and in the event of a spill.

Property Value Reference
Molecular Weight 171.15 g/mol [Tocris Bioscience]
Formula C7H9NO4 [Tocris Bioscience]
Solubility Soluble to 100 mM in water [R&D Systems]
Storage Store at room temperature [Tocris Bioscience]
Appearance Crystalline solid [Cayman Chemical]
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Il. Personal Protective Equipment (PPE)

Before handling MPdC, ensure that the following personal protective equipment is worn to

minimize exposure:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

» Hand Protection: Wear appropriate protective gloves to prevent skin contact.
o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

» Respiratory Protection: If working with the powdered form or in a situation where dust may
be generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

lll. Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of MPdC waste.

Waste Generation Waste Segregation & Collection Waste Disposal

Click to download full resolution via product page
MPdC Disposal Workflow

IV. Step-by-Step Disposal Procedures

1. Waste ldentification and Collection:

¢ All unused or unwanted MPdC, as well as any materials contaminated with MPdC (e.g.,
pipette tips, gloves, bench paper), should be considered chemical waste.
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2.

Collect this waste in a designated, properly labeled, and securely sealed container. The
container should be made of a material compatible with the chemical.

Spill Management:

In the event of a spill, follow these procedures:

For solid spills: Carefully sweep up the material and place it into a suitable, closed container
for disposal.[1] Avoid generating dust.

For dissolved spills: Absorb the spill with an inert solid material, such as clay or
diatomaceous earth, and shovel the mixture into a suitable container for disposal.[2]

Ensure adequate ventilation in the spill area.[1][2]

After cleanup, thoroughly wash the area with soap and water.

. Final Disposal:

Chemical waste, including MPdC, should not be disposed of in the regular trash or down the
drain.

The collected waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal contractor.

Adhere to all federal, state, and local regulations regarding hazardous waste disposal.

V. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.[2]

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[1]
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

By adhering to these procedures, you can ensure the safe and responsible disposal of MPdC,
protecting yourself, your colleagues, and the environment. Always consult your institution's
specific safety protocols and the relevant Safety Data Sheets for the chemicals you are working
with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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